Cas no 1315366-11-0 (5-bromo-3,3-diethyl-2,3-dihydro-1H-indole)

• Product Name: 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole
• CAS No: 1315366-11-0
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5158868
• Update Time: 2025-06-11

5-bromo-3,3-diethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole
• 5-Bromo-3,3-diethylindoline
• 1H-Indole, 5-bromo-3,3-diethyl-2,3-dihydro-

• Inchi： 1S/C12H16BrN/c1-3-12(4-2)8-14-11-6-5-9(13)7-10(11)12/h5-7,14H,3-4,8H2,1-2H3
• InChI Key： RXBBBHXRRJUSOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC)(CC)CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole

Research Brief on 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole (CAS: 1315366-11-0): Recent Advances and Applications

The compound 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole (CAS: 1315366-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting neurological disorders and cancer pathways. The bromo-substitution at the 5-position and the diethyl groups at the 3-position contribute to its enhanced binding affinity and metabolic stability, which are critical for pharmacokinetic optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole as a modulator of serotonin receptors. The study demonstrated its selective binding to 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in treating mood disorders such as depression and anxiety. Molecular docking simulations revealed that the bromo and diethyl groups play a crucial role in stabilizing ligand-receptor interactions, highlighting the compound's structural advantages for further optimization.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of this compound. Researchers synthesized a series of derivatives and evaluated their efficacy against various cancer cell lines, including breast and lung cancer. The results indicated that 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole exhibits potent inhibitory effects on tumor growth by disrupting key signaling pathways, such as PI3K/AKT and MAPK. These findings underscore its potential as a lead compound for developing novel anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, emphasizing green chemistry principles. The improved methodology reduces the use of hazardous reagents and enhances yield, making it more feasible for industrial-scale production. This progress is critical for facilitating further preclinical and clinical studies.

In conclusion, 5-bromo-3,3-diethyl-2,3-dihydro-1H-indole (CAS: 1315366-11-0) represents a versatile and promising compound in chemical biology and drug discovery. Its applications in neurology and oncology, coupled with advancements in synthetic methodologies, position it as a valuable candidate for future research and development. Continued exploration of its mechanistic pathways and derivative optimization will likely yield significant therapeutic breakthroughs in the coming years.